Cas no 1806893-32-2 (3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide
• CAS No: 1806893-32-2
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4807758
• Update Time: 2025-06-11

3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-4(8)2-5(15(11,13)14)6(12-3)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： QDPYBIUOLNFUHN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(C(F)F)C(=C1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide

Introduction to 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide (CAS No. 1806893-32-2)

3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806893-32-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and a methyl group, along with the sulfonamide moiety, contributes to its unique chemical properties and potential applications.

The chloro and difluoromethyl substituents are particularly noteworthy as they are often employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The methyl group at the 2-position of the pyridine ring further influences the electronic distribution and steric environment, which can be critical for interactions with enzymes or receptors. The sulfonamide part, located at the 5-position, is a well-established pharmacophore that frequently appears in drugs due to its ability to form hydrogen bonds and engage in hydrophobic interactions.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. The structural features of 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide make it a promising candidate for further investigation in various therapeutic areas. For instance, sulfonamides have been widely used in antibiotics, diuretics, and anticonvulsants, underscoring their versatility as pharmacological tools.

In the context of contemporary research, this compound has been explored for its potential role in addressing emerging challenges in medicine. The difluoromethyl group is particularly interesting as it has been shown to improve the bioavailability and duration of action of several small-molecule drugs. This modification can be attributed to its ability to enhance lipophilicity while maintaining metabolic stability, making it an attractive feature for drug design.

Moreover, the chloro substituent can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This flexibility is crucial for optimizing drug candidates during the hit-to-drug development process. Researchers have utilized similar scaffolds to develop compounds with enhanced efficacy and reduced side effects.

The sulfonamide moiety in 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide also contributes to its potential therapeutic applications. Sulfonamides are known for their ability to interact with biological targets through multiple non-covalent bonds, including hydrogen bonding and hydrophobic interactions. This property makes them suitable for designing molecules that can tightly bind to specific enzymes or receptors, thereby modulating their activity.

Recent studies have demonstrated the utility of pyridine sulfonamides in targeting various diseases, including cancer and infectious disorders. The structural diversity within this class allows for the development of compounds with high specificity and selectivity. For example, derivatives of pyridine sulfonamides have been investigated as inhibitors of kinases and other enzymes involved in cancer progression.

The synthesis of 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include halogenation reactions to introduce the chloro substituent, protection-deprotection strategies to handle the reactive sulfonamide group, and fluorination techniques to incorporate the difluoromethyl moiety. The use of advanced synthetic methodologies ensures that impurities are minimized, which is crucial for pharmaceutical applications.

In addition to its pharmaceutical potential, this compound has also been explored in agrochemical research. Pyridine derivatives are commonly found in pesticides and herbicides due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. The unique combination of functional groups in 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide may make it a valuable candidate for developing novel agrochemicals that offer improved efficacy and environmental safety.

The growing interest in sustainable agriculture has spurred research into eco-friendly alternatives to traditional pesticides. Pyridine sulfonamides have shown promise in this area due to their selective toxicity and biodegradability. Further studies on compounds like 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide could lead to new solutions for managing agricultural pests while minimizing ecological impact.

Computational modeling and high-throughput screening have become indispensable tools in modern drug discovery. These technologies allow researchers to rapidly evaluate the potential activity of compounds like 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide against various biological targets before moving into costly experimental validation. By leveraging computational methods, scientists can identify promising candidates more efficiently and focus their efforts on optimizing lead structures.

The integration of machine learning algorithms into drug discovery workflows has further accelerated the process by enabling predictive modeling based on large datasets of known drug activities. These models can help predict how modifications such as introducing or altering functional groups will affect a compound's biological activity. This approach has been particularly useful for designing sulfonamides with enhanced potency and selectivity.

In conclusion,3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide (CAS No. 1806893-32-2) represents a significant compound in pharmaceutical and agrochemical research due to its versatile structure and potential applications across multiple therapeutic areas. The combination of a chloro substituent, difluoromethyl group, methyl group,and sulfonamide moiety, provides a rich scaffold for further exploration through both experimental synthesis and computational modeling.

The ongoing development of novel therapeutic agents necessitates innovative approaches to identify new active molecules efficiently. Compounds like 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-sulfonamide exemplify how structural diversity can be leveraged to discover next-generation drugs with improved efficacy and safety profiles.